Cas no 1807022-01-0 (3-Bromo-4-(difluoromethyl)-5-methoxypyridine-2-carboxaldehyde)

• Product Name: 3-Bromo-4-(difluoromethyl)-5-methoxypyridine-2-carboxaldehyde
• CAS No: 1807022-01-0
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4861405
• Update Time: 2025-06-13

3-Bromo-4-(difluoromethyl)-5-methoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-5-methoxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO2/c1-14-5-2-12-4(3-13)7(9)6(5)8(10)11/h2-3,8H,1H3
• InChI Key： GUKXOQHAMOCHKC-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=NC=C(C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on 3-Bromo-4-(difluoromethyl)-5-methoxypyridine-2-carboxaldehyde

Research Brief on 3-Bromo-4-(difluoromethyl)-5-methoxypyridine-2-carboxaldehyde (CAS: 1807022-01-0) in Chemical Biology and Pharmaceutical Applications

3-Bromo-4-(difluoromethyl)-5-methoxypyridine-2-carboxaldehyde (CAS: 1807022-01-0) is a specialized pyridine derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its bromo, difluoromethyl, and methoxy substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its significance in medicinal chemistry.

The synthesis of 3-Bromo-4-(difluoromethyl)-5-methoxypyridine-2-carboxaldehyde typically involves multi-step reactions, including halogenation, difluoromethylation, and oxidation processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized synthetic route with improved yield and purity, which is critical for scaling up production in pharmaceutical applications. The presence of the difluoromethyl group enhances the metabolic stability of derived compounds, making this intermediate particularly valuable for designing drugs with improved pharmacokinetic properties.

In drug discovery, this compound has been employed as a key building block for the development of novel kinase inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its incorporation into selective JAK3 inhibitors, showing promising activity in autoimmune disease models. The electron-withdrawing effects of the bromo and difluoromethyl groups, combined with the aldehyde functionality, allow for diverse chemical modifications, enabling the exploration of structure-activity relationships (SAR) in target-oriented synthesis.

Beyond kinase inhibition, 3-Bromo-4-(difluoromethyl)-5-methoxypyridine-2-carboxaldehyde has shown potential in antimicrobial research. A recent study in Antimicrobial Agents and Chemotherapy (2024) reported its use in synthesizing derivatives with activity against drug-resistant bacterial strains, including MRSA. The difluoromethyl group's role in enhancing membrane permeability and reducing efflux pump susceptibility was identified as a key factor in the observed bioactivity.

The compound's physicochemical properties have also been extensively characterized. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns, which are valuable for rational drug design. These studies, combined with experimental data, suggest that the aldehyde group serves as an excellent handle for further derivatization through condensation reactions, while the bromo substituent offers opportunities for cross-coupling reactions in diversity-oriented synthesis.

In conclusion, 3-Bromo-4-(difluoromethyl)-5-methoxypyridine-2-carboxaldehyde (CAS: 1807022-01-0) represents a valuable chemical entity in modern drug discovery. Its versatility as a synthetic intermediate, combined with the unique properties imparted by its functional groups, makes it particularly useful for developing therapeutic agents across multiple disease areas. Ongoing research continues to explore its potential in creating novel bioactive molecules, with recent advancements focusing on improving synthetic methodologies and expanding its applications in targeted therapies.